2-methoxy-N-{4-[(tetrahydrofuran-2-ylmethyl)sulfamoyl]phenyl}acetamide

• Molecular Formula: C14H20N2O5S
• Molecular Weight: 328.39 g/mol
• IUPAC Name: 2-methoxy-N-[4-(oxolan-2-ylmethylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C14H20N2O5S/c1-20-10-14(17)16-11-4-6-13(7-5-11)22(18,19)15-9-12-3-2-8-21-12/h4-7,12,15H,2-3,8-10H2,1H3,(H,16,17)
• InChI Key: RABAWWKIAJPEJX-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2CCCO2
• solubility: >49.3 [ug/mL] (The mean of the results at pH 7.4)

Description

2-methoxy-N-{4-[(tetrahydrofuran-2-ylmethyl)sulfamoyl]phenyl}acetamide is a complex organic compound with a unique structure that includes a methoxy group, a tetrahydrofuran ring, and a sulfamoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-{4-[(tetrahydrofuran-2-ylmethyl)sulfamoyl]phenyl}acetamide typically involves multiple steps. One common approach is to start with the preparation of the tetrahydrofuran-2-ylmethyl sulfamoyl intermediate, which is then reacted with 4-aminophenyl acetamide under specific conditions to yield the final product. The reaction conditions often include the use of solvents like dichloromethane and catalysts such as palladium on carbon.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated reactors. The process would be optimized for yield and purity, often involving purification steps such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-{4-[(tetrahydrofuran-2-ylmethyl)sulfamoyl]phenyl}acetamide can undergo various types of chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The sulfamoyl group can be reduced to a sulfonamide.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group would yield a hydroxyl derivative, while reduction of the sulfamoyl group would produce a sulfonamide derivative.

Scientific Research Applications

2-methoxy-N-{4-[(tetrahydrofuran-2-ylmethyl)sulfamoyl]phenyl}acetamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methoxy-N-{4-[(tetrahydrofuran-2-ylmethyl)sulfamoyl]phenyl}acetamide involves its interaction with specific molecular targets. The methoxy and sulfamoyl groups are believed to play a crucial role in its biological activity. The compound may inhibit certain enzymes or interact with cellular receptors, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

2-methoxyphenylacetamide: Lacks the tetrahydrofuran and sulfamoyl groups.

4-aminophenylacetamide: Lacks the methoxy and tetrahydrofuran groups.

Tetrahydrofuran-2-ylmethyl sulfonamide: Lacks the methoxy and phenylacetamide groups.

Uniqueness

What sets 2-methoxy-N-{4-[(tetrahydrofuran-2-ylmethyl)sulfamoyl]phenyl}acetamide apart is its unique combination of functional groups, which confer distinct chemical and biological properties